Cas no 2229654-53-7 (3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal)

• Product Name: 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal
• CAS No: 2229654-53-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 5902630
• PubChem ID: 165706127
• Update Time: 2025-06-07

3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal
• 2229654-53-7
• EN300-1783783

• Inchi： 1S/C11H10N2O/c1-13-8-12-10-7-9(3-2-6-14)4-5-11(10)13/h2-8H,1H3/b3-2+
• InChI Key： LNNYMYWTXUSHMH-NSCUHMNNSA-N
• SMILES： O=C/C=C/C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal

Introduction to 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal (CAS No: 2229654-53-7)

3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 2229654-53-7, has garnered attention due to its structural similarity to certain bioactive molecules. The presence of a benzodiazol moiety in its structure suggests potential interactions with various biological targets, making it a subject of interest for further research and development.

The chemical structure of 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal consists of a prop-2-enal group attached to a benzodiazol ring system. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse pharmacological applications. The prop-2-enal moiety is known for its reactivity and ability to participate in various chemical transformations, which can be exploited in synthetic chemistry and drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzodiazol derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders and inflammatory conditions. The benzodiazol ring system is particularly noted for its ability to modulate neurotransmitter activity, which has implications for the development of novel anxiolytics and neuroprotective agents.

One of the most compelling aspects of 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal is its potential as a lead compound for drug discovery. Researchers have been investigating its interactions with different biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, which could be beneficial in managing metabolic disorders.

The synthesis of 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzodiazol ring system is typically introduced through cyclization reactions, while the prop-2-enal group can be incorporated via aldol condensation or other similar methods. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound at each stage of synthesis.

From a pharmacological perspective, the biological activity of 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal is influenced by several factors, including its solubility, bioavailability, and interaction with target proteins. Computational modeling and molecular docking studies have been instrumental in predicting the binding affinity of this compound to various biological targets. These studies provide valuable insights into the potential mechanisms of action and help guide further experimental validation.

The latest research on 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enal has revealed intriguing findings that underscore its therapeutic potential. For instance, studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. This suggests that the compound could be developed into a novel anti-inflammatory agent with applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the benzodiazol moiety in 3-(1-methyl-1H-1,3-benzodiazol-5-y]prop)-2-enal has been found to interact with certain neurotransmitter receptors, which could have implications for the treatment of neurological disorders. Research indicates that this compound may exhibit anxiolytic properties by modulating GABAergic signaling pathways. Such findings open up new avenues for developing safer and more effective treatments for anxiety and related disorders.

The synthetic accessibility of 3-(1-methyl-lH-l ,3 -benzodiazol -5 -yl ) prop -2 -enal also contributes to its appeal as a research tool and potential drug candidate. The availability of starting materials and well-established synthetic routes allow researchers to produce this compound in sufficient quantities for both preclinical studies and industrial applications. This accessibility is crucial for advancing drug discovery efforts and translating laboratory findings into clinical reality.

In conclusion, 3-(l -methyl-l H-l ,3 -benzodiazol -5 -yl ) prop -2 -enal (CAS No: 2229654-S37) is a promising compound with significant pharmacological potential. Its unique structural features and interactions with biological targets make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too does the possibility of harnessing its therapeutic benefits for various medical conditions.